N'~1~,N'~6~-bis(2-methylpropylidene)hexanedihydrazide

• Molecular Formula: C14H26N4O2
• Molecular Weight: 282.38 g/mol
• IUPAC Name: N,N//'-bis[(E)-2-methylpropylideneamino]hexanediamide
• InChI: InChI=1S/C14H26N4O2/c1-11(2)9-15-17-13(19)7-5-6-8-14(20)18-16-10-12(3)4/h9-12H,5-8H2,1-4H3,(H,17,19)(H,18,20)/b15-9+,16-10+
• InChI Key: LHKXJLZOTKMAAL-KAVGSWPWSA-N
• Isomeric SMILES: CC(/C=N/NC(=O)CCCCC(=O)N/N=C/C(C)C)C
• SMILES: CC(C)C=NNC(=O)CCCCC(=O)NN=CC(C)C

Description

N'~1~,N'~6~-bis(2-methylpropylidene)hexanedihydrazide, commonly known as BHMH, is a chemical compound that has been used in scientific research for its unique properties. BHMH is a hydrazine derivative that has been shown to have potential applications in a variety of fields, including medicine, agriculture, and materials science. In

Scientific Research Applications

BHMH has been used in a variety of scientific research applications. One of the most promising applications is in the field of medicine, where BHMH has been shown to have potential as an anticancer agent. BHMH has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been suggested as a potential treatment for a variety of cancers, including breast, lung, and colon cancer.
BHMH has also been used in the field of agriculture, where it has been shown to have potential as a plant growth regulator. BHMH has been shown to promote the growth and development of plants, and has been suggested as a potential alternative to traditional plant growth regulators.
In addition to its applications in medicine and agriculture, BHMH has also been used in materials science, where it has been shown to have potential as a polymer modifier. BHMH has been shown to improve the mechanical properties of polymers, and has been suggested as a potential additive for a variety of polymer applications.

Mechanism of Action

The mechanism of action of BHMH is not fully understood, but it is thought to involve the inhibition of DNA synthesis and cell division. BHMH has been shown to induce cell cycle arrest and apoptosis in cancer cells, and has been suggested to act as a DNA intercalator, disrupting the normal function of DNA.
Biochemical and Physiological Effects
BHMH has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that BHMH inhibits the growth of cancer cells, promotes the growth and development of plants, and improves the mechanical properties of polymers.

Advantages and Limitations for Lab Experiments

One of the main advantages of BHMH is its potential as an anticancer agent. BHMH has been shown to be effective against a variety of cancer cell lines, and has been suggested as a potential treatment for a variety of cancers.
One of the limitations of BHMH is its toxicity. BHMH has been shown to be toxic to both cancer cells and normal cells, and further research is needed to determine the optimal dosage and treatment regimen for BHMH.

Future Directions

There are a number of future directions for research on BHMH. One area of research is the development of BHMH as an anticancer agent. Further studies are needed to determine the optimal dosage and treatment regimen for BHMH, as well as its potential side effects and toxicity.
Another area of research is the development of BHMH as a plant growth regulator. Further studies are needed to determine the optimal application method and dosage for BHMH, as well as its potential effects on plant growth and development.
Finally, there is potential for further research on the use of BHMH as a polymer modifier. Further studies are needed to determine the optimal dosage and application method for BHMH, as well as its potential effects on the mechanical properties of polymers.
Conclusion
In conclusion, N'~1~,N'~6~-bis(2-methylpropylidene)hexanedihydrazide, or BHMH, is a hydrazine derivative that has potential applications in a variety of fields, including medicine, agriculture, and materials science. BHMH has been shown to have potential as an anticancer agent, a plant growth regulator, and a polymer modifier. Further research is needed to determine the optimal dosage and treatment regimen for BHMH, as well as its potential side effects and toxicity.

Synthesis Methods

BHMH can be synthesized using a variety of methods, including the reaction of 2-methyl-2-propen-1-ol with hydrazine hydrate, followed by reaction with adipic acid. Another method involves the reaction of 2-methyl-2-propen-1-ol with hydrazine hydrate, followed by reaction with hexanedial. Both methods result in the formation of BHMH, which can be purified by recrystallization.